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Compound of Interest

Compound Name: C086

Cat. No.: B12067576 Get Quote

Essential Safety and Handling Guide for C086
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

chemical compound C086. C086 is identified as a fluorinated surfactant, also known by its

synonyms 6:2 Fluorotelomer sulfonamide alkylbetaine (6:2 FTAB) and Capstone B. Due to its

hazardous properties, strict adherence to the following procedures is critical to ensure

personnel safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
C086 is a hazardous substance that can cause serious eye irritation and may cause damage to

organs through prolonged or repeated exposure.[1] It is crucial to wear appropriate Personal

Protective Equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment (PPE) for Handling C086
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1]

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

Nitrile rubber).[1]

To prevent skin contact, as the

substance can be toxic if

absorbed through the skin.

Skin and Body Protection

Chemically resistant protective

clothing, such as a lab coat,

apron, or full-body suit,

depending on the scale of the

operation.[1][2]

To protect against skin

exposure and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or if

aerosols or vapors are

generated, use an approved

air-purifying respirator.

To prevent inhalation of vapors

or mists, which may be toxic.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to maintain a safe laboratory

environment. The following workflow outlines the key steps from preparation to final disposal of

C086.
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Preparation

Handling

Spill & Emergency

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Work in a Well-Ventilated Area

Avoid Inhalation, Ingestion, and Skin/Eye Contact

Use Non-Sparking Tools if Flammable Evacuate Area and Alert Others

If spill occurs

Collect Waste in a Labeled, Sealed Container Contain Spill with Absorbent Material

Follow Emergency ProceduresDispose as Hazardous Waste

Decontaminate Work Area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of C086.

Experimental Protocols: Spill Management
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In the event of a C086 spill, immediate and appropriate action is required to mitigate risks.

Step-by-Step Spill Cleanup Procedure:

Evacuate and Alert: Immediately clear the area of all personnel and inform the laboratory

supervisor.[2]

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Before re-entering the area, don the appropriate PPE as outlined in the

table above.

Containment: For liquid spills, contain the spill using an inert absorbent material such as

vermiculite, dry sand, or earth.[2] Do not use combustible materials.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, labeled, and sealed container for hazardous waste.[2]

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE, as

hazardous waste in accordance with local, state, and federal regulations.

Disposal Plan
C086 and any materials contaminated with it must be treated as hazardous waste.

Waste Management Guidelines

Waste Type Disposal Container Disposal Procedure

Unused C086

Original or chemically

compatible, sealed, and clearly

labeled container.

Dispose of contents and

container to an approved

waste disposal plant.[3]

Contaminated Materials (PPE,

absorbents, etc.)

Sealed, labeled, hazardous

waste container.

Handle as hazardous waste

and dispose of through a

certified hazardous waste

management service.
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Important Considerations:

Environmental Hazard: C086 is a fluorinated surfactant, a class of chemicals known for their

persistence in the environment.[4] Avoid release into the environment.[5]

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations for hazardous waste.

Do Not: Do not dispose of C086 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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